Cas no 1806856-81-4 (4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid
• CAS No: 1806856-81-4
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4877409
• Update Time: 2025-08-05

4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-5-2-4(3-12)6(8(10)11)7(13-5)9(14)15/h2,8H,1H3,(H,14,15)
• InChI Key： UOZVFNHUNMLCOX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(N=C1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

Professional Introduction to 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic Acid (CAS No. 1806856-81-4)

4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid, with the CAS number 1806856-81-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and potential pharmacological effects.

The< strong>cyano group in the molecule introduces a polar nature, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly important in drug design, as it can influence the compound's binding affinity and selectivity. The< strong>difluoromethyl group, on the other hand, is known for its ability to improve metabolic stability and binding affinity, making it a valuable substituent in medicinal chemistry. Additionally, the< strong>methoxy group provides further functionalization possibilities and can modulate the electronic properties of the pyridine ring.

In recent years, pyridine derivatives have been extensively studied for their potential therapeutic applications. These compounds have shown promise in various areas, including anti-inflammatory, anticancer, and antimicrobial treatments. The specific combination of functional groups in 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid makes it a versatile scaffold for developing novel drugs. Researchers have been exploring its derivatives to identify new pharmacophores and optimize its pharmacokinetic properties.

One of the most exciting aspects of this compound is its role in the development of targeted therapies. The unique structural features of 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid allow it to interact with specific biological targets, such as enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit certain kinases that are overactive in cancer cells. This targeted approach has the potential to reduce side effects and improve treatment outcomes.

The< strong>difluoromethyl group plays a crucial role in enhancing the bioactivity of this compound. This substituent has been widely used in drug development due to its ability to increase metabolic stability and binding affinity. By replacing hydrogen atoms with fluorine atoms, the molecule's electronic properties are altered, leading to stronger interactions with biological targets. This feature makes 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid an attractive candidate for further investigation.

Recent research has also highlighted the importance of< strong>methoxy groups in modulating the pharmacological properties of pyridine derivatives. The methoxy group can influence the molecule's solubility, permeability, and metabolic stability, all of which are critical factors in drug design. By strategically incorporating methoxy groups into the structure, researchers can fine-tune the properties of 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid to enhance its therapeutic potential.

The< strong>cyano group adds another layer of complexity to this compound's structure. While it can enhance solubility and interactions with biological targets, it also requires careful consideration during synthesis and formulation due to its reactivity. Despite these challenges, the cyano group remains a valuable functional moiety in drug development due to its ability to introduce polarity and electronic effects into the molecule.

In conclusion, 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS No. 1806856-81-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the cyano group, difluoromethyl group, and methoxy group, make it a versatile scaffold for developing novel drugs. Ongoing research continues to explore its derivatives and optimize its pharmacological properties for various therapeutic applications.